N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)pyridine-3-sulfonamide

• IUPAC Name: N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]pyridine-3-sulfonamide
• InChI: InChI=1S/C15H14N4O4S/c20-15-6-5-13(14-4-2-10-23-14)18-19(15)9-8-17-24(21,22)12-3-1-7-16-11-12/h1-7,10-11,17H,8-9H2
• InChI Key: CQKMMOBQCCKHMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CO3
• Molecular Formula: C15H14N4O4S
• Molecular Weight: 346.4 g/mol

Description

N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)pyridine-3-sulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, biochemistry, and pharmacology.

Scientific Research Applications

Synthesis and Reactivity

• One-Pot Synthesis of Heterocyclic Compounds : The synthesis of heterocyclic compounds, including those related to N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)pyridine-3-sulfonamide, has been studied. For instance, a one-pot synthesis technique for N-(imidazo[1,2-a]pyridin-3-yl)sulfonamides and related compounds has been developed, showcasing the potential for creating complex heterocyclic structures efficiently (Rozentsveig et al., 2013).

Pharmacological Applications

• Antibacterial Agents : Research has demonstrated the potential of heterocyclic compounds containing sulfonamido moieties, similar to the compound , as antibacterial agents. The synthesis of such compounds has been explored, with several showing promising antibacterial activities (Azab et al., 2013).

Potential in Drug Synthesis

• Anti-Inflammatory Agent Synthesis : Studies on the synthesis of compounds like 1-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-3-[4-(1-hydroxy-1-methyl-ethyl)-furan-2-sulfonyl]urea, which have anti-inflammatory properties, provide insight into the potential pharmaceutical applications of similar compounds (Urban et al., 2003).

Chemical Properties and Applications

• Solvent-Free Microwave-Assisted Synthesis : The development of novel methods for synthesizing N-(2-(pyridin-2-yl)ethyl)sulfonamides, which can be structurally related to the compound , highlights advancements in chemical synthesis techniques. Such research underscores the versatility and potential applications of these compounds in various fields (Ghattas et al., 2014).

• Investigation as COVID-19 Drug : Certain sulfonamides, structurally related to the compound of interest, have been investigated for their potential as COVID-19 drugs. This highlights the broad spectrum of applications these compounds can have in pharmaceutical research (Fahim & Ismael, 2021).

• Corrosion Inhibition : Some studies have explored the use of sulfonamide-based compounds as corrosion inhibitors, which can be relevant in industrial applications. This demonstrates the compound's potential utility beyond pharmaceuticals (Sappani & Karthikeyan, 2014).

• Antimicrobial Activities : Investigations into the antimicrobial properties of pyridines and pyridine-based sulfa-drugs, which share structural similarities with the compound , suggest potential applications in combating microbial infections (El‐Sayed et al., 2017).